Cas no 1805749-98-7 (2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid)

• Product Name: 2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid
• CAS No: 1805749-98-7
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 4824843
• Update Time: 2025-11-01

2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid

• Inchi： 1S/C10H10N2O4/c1-16-8-3-7-6(11-4-12-7)2-5(8)9(13)10(14)15/h2-4,9,13H,1H3,(H,11,12)(H,14,15)
• InChI Key： QLFVYLZTQPXTBC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C(=CC=1C(C(=O)O)O)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 0.4
• Topological Polar Surface Area: 95.4

Additional information on 2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid

Introduction to 2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid (CAS No. 1805749-98-7)

2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 1805749-98-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a hybrid structure of a benzo[d]imidazole moiety and a hydroxyacetic acid group, has garnered attention due to its potential biological activities and structural versatility. The benzo[d]imidazole scaffold is well-documented for its role in various pharmacological applications, while the hydroxyacetic acid component introduces functionality that may contribute to interactions with biological targets.

The compound’s structural framework combines the rigid benzo[d]imidazole ring system with a hydroxyacetic acid side chain, which may enhance solubility and binding affinity in biological systems. This design has implications for drug discovery, particularly in the development of molecules that require precise targeting and interaction with specific enzymes or receptors. The presence of the 6-methoxy substituent further modulates the electronic properties of the benzo[d]imidazole ring, potentially influencing its reactivity and binding characteristics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid with biological targets at an unprecedented level of detail. Studies suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cellular signaling pathways. The hydroxyacetic acid moiety, in particular, has been identified as a key pharmacophore in several bioactive molecules, contributing to their ability to modulate enzyme activity and downstream signaling events.

In vitro studies have demonstrated promising results regarding the compound’s potential as an inhibitor of protein kinases, which are critical regulators of cellular processes such as proliferation, differentiation, and apoptosis. The benzo[d]imidazole core is known to interact with ATP-binding sites in kinases, making it a valuable scaffold for developing kinase inhibitors. The methoxy group at position 6 enhances the compound’s binding affinity by optimizing van der Waals interactions and hydrogen bonding opportunities with the target protein.

The hydroxyacetic acid group at the 2-position introduces a polar moiety that may improve solubility and cell membrane permeability, facilitating intracellular delivery. This feature is particularly important for drug candidates intended for therapeutic use, as poor solubility can limit bioavailability and efficacy. Additionally, the acidic nature of the hydroxyacetic acid group may allow for pH-dependent interactions within cellular compartments, potentially enhancing targeted delivery to specific organelles or disease-relevant sites.

Emerging research also highlights the compound’s potential in neuroprotective applications. The benzo[d]imidazole scaffold has been associated with molecules that exhibit neuroprotective effects by modulating oxidative stress and inflammatory pathways. The structural features of 2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid suggest that it may interfere with pathways involved in neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. Further investigation into its mechanism of action could uncover novel therapeutic strategies for these conditions.

Another area of interest is the compound’s potential role in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of 2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid to modulate inflammatory pathways may make it a valuable candidate for developing anti-inflammatory agents. Preclinical studies have indicated that compounds with similar structural motifs can inhibit key pro-inflammatory cytokines and enzymes, providing evidence for their therapeutic potential.

The synthesis of 2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid presents an intriguing challenge due to its complex structural features. Advances in synthetic methodologies have enabled researchers to construct this molecule efficiently while maintaining high purity standards. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the benzo[d]imidazole core, while protecting group strategies have been employed to ensure regioselective functionalization of the hydroxyacetic acid moiety.

The compound’s stability under various conditions is another critical consideration for its potential applications. Studies have shown that 2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid exhibits good stability under neutral pH conditions but may degrade under extreme acidic or basic environments. This characteristic suggests that it may be suitable for oral or intravenous administration but would require careful formulation to maintain stability during storage and transport.

Future research directions include exploring derivative compounds based on 2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid to optimize its pharmacological properties further. By modifying substituents on the benzo[d]imidazole ring or introducing additional functional groups into the hydroxyacetic acid side chain, researchers can fine-tune interactions with biological targets and enhance overall potency and selectivity. Such modifications may lead to novel drug candidates with improved therapeutic profiles.

The integration of high-throughput screening (HTS) technologies with computational modeling has accelerated the discovery process for bioactive molecules like 2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles for further optimization. Computational tools complement HTS by predicting binding affinities and interactions, enabling more targeted experimental designs.

In conclusion, 2-(6-Methoxy-1H-benzo[d]imidazol-5-yl)-2-hydroxyacetic acid (CAS No. 1805749-98) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features—combining a benzo[d]imidazole core with a hydroxyacetic acid side chain—make it a versatile scaffold for developing bioactive molecules targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative therapeutic strategies.